Cas no 72330-66-6 (2-Propenamide, 3-bromo-N-(1,1-dimethylethyl)-, (E)-)
72330-66-6 structure
Product Name:2-Propenamide, 3-bromo-N-(1,1-dimethylethyl)-, (E)-
CAS No:72330-66-6
MF:C7H12BrNO
MW:206.080281257629
CID:544140
Update Time:2024-03-05
2-Propenamide, 3-bromo-N-(1,1-dimethylethyl)-, (E)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propenamide, 3-bromo-N-(1,1-dimethylethyl)-, (E)-
- 2-Propenamide, 3-bromo-N-(1,1-dimethylethyl)-, (E)- (9CI)
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- Inchi: 1S/C7H12BrNO/c1-7(2,3)9-6(10)4-5-8/h4-5H,1-3H3,(H,9,10)/b5-4+
- InChI Key: RYBJMWRYFYEGDX-SNAWJCMRSA-N
- SMILES: C(NC(C)(C)C)(=O)/C=C/Br
Computed Properties
- Exact Mass: 205.01026
Experimental Properties
- Density: 1.313±0.06 g/cm3(Predicted)
- Boiling Point: 279.1±32.0 °C(Predicted)
- PSA: 29.1
- pka: 13.20±0.46(Predicted)
2-Propenamide, 3-bromo-N-(1,1-dimethylethyl)-, (E)- Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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